Cas no 93677-85-1 (5-(2,4-dichlorophenyl)-4-(2-methylphenyl)-4H-1,2,4-triazole-3-thiol)

• Product Name: 5-(2,4-dichlorophenyl)-4-(2-methylphenyl)-4H-1,2,4-triazole-3-thiol
• CAS No: 93677-85-1
• MF: C₁₅H₁₁Cl₂N₃S
• MW: 336.238939523697
• CID: 817973
• PubChem ID: 764340
• Update Time: 2025-04-19

5-(2,4-dichlorophenyl)-4-(2-methylphenyl)-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

• 3H-1,2,4-Triazole-3-thione,5-(2,4-dichlorophenyl)-2,4-dihydro-4-(2-methylphenyl)-
• 3-(2,4-dichlorophenyl)-4-(2-methylphenyl)-1H-1,2,4-triazole-5-thione
• 5-(2,4-DICHLOROPHENYL)-4-(2-METHYLPHENYL)-4H-1,2,4-TRIAZOLE-3-THIOL
• Oprea1_417233
• 93677-85-1
• AKOS000678246
• J-516078
• SCHEMBL13047037
• CS-0221419
• EN300-09093
• DTXSID90354140
• SR-01000418077
• AJ-292/12333007
• Z55992982
• 5-(2,4-Dichlorophenyl)-4-(o-tolyl)-4H-1,2,4-triazole-3-thiol
• SR-01000418077-1
• CCG-313623
• G76035
• 5-(2,4-dichlorophenyl)-4-(2-methylphenyl)-2H-1,2,4-triazole-3-thione
• 5-(2,4-dichlorophenyl)-4-(2-methylphenyl)-4H-1,2,4-triazole-3-thiol

• MDL： MFCD01408776
• Inchi： 1S/C15H11Cl2N3S/c1-9-4-2-3-5-13(9)20-14(18-19-15(20)21)11-7-6-10(16)8-12(11)17/h2-8H,1H3,(H,19,21)
• InChI Key： KQIRTXDTOXJSCL-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C1=NNC(N1C1C=CC=CC=1C)=S)Cl

Computed Properties

• Exact Mass: 335.005073
• Monoisotopic Mass: 335.005073
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 443
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.7
• XLogP3: 4.8

Experimental Properties

• Density: 1.42
• Boiling Point: 431.3°Cat760mmHg
• Flash Point: 214.6°C
• Refractive Index: 1.695